Cas no 1261470-91-0 (Methyl 8-iodonaphthalene-2-acetate)

• Product Name: Methyl 8-iodonaphthalene-2-acetate
• CAS No: 1261470-91-0
• MF: C₁₃H₁₁IO₂
• MW: 326.129716157913
• CID: 4935963
• Update Time: 2025-06-07

Methyl 8-iodonaphthalene-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-iodonaphthalene-2-acetate

• Inchi： 1S/C13H11IO2/c1-16-13(15)8-9-5-6-10-3-2-4-12(14)11(10)7-9/h2-7H,8H2,1H3
• InChI Key： YTYAIWRHDMEEGY-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C=CC(CC(=O)OC)=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 8-iodonaphthalene-2-acetate

Recent Advances in the Application of Methyl 8-iodonaphthalene-2-acetate (CAS: 1261470-91-0) in Chemical Biology and Pharmaceutical Research

Methyl 8-iodonaphthalene-2-acetate (CAS: 1261470-91-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic utility, and potential therapeutic applications. The compound's unique structure, featuring an iodine substituent at the 8-position and an ester group at the 2-position of the naphthalene ring, makes it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the role of Methyl 8-iodonaphthalene-2-acetate as a key building block in the synthesis of biologically active compounds. For instance, researchers have utilized this compound in palladium-catalyzed cross-coupling reactions to construct polycyclic aromatic systems, which are prevalent in many pharmacologically active molecules. The iodine atom's reactivity in such transformations has been particularly emphasized, enabling the efficient introduction of diverse functional groups. These synthetic methodologies have opened new avenues for the development of novel drug candidates targeting various diseases, including cancer and inflammatory disorders.

In the context of drug discovery, Methyl 8-iodonaphthalene-2-acetate has been employed as a precursor for the synthesis of small-molecule inhibitors targeting specific protein-protein interactions. A 2023 study demonstrated its use in developing potent inhibitors of the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. The compound's structural flexibility allows for systematic modifications to optimize binding affinity and selectivity, making it a valuable tool in medicinal chemistry campaigns.

Beyond its synthetic applications, recent investigations have explored the direct biological activities of Methyl 8-iodonaphthalene-2-acetate derivatives. Preliminary in vitro studies have shown that certain derivatives exhibit promising anti-proliferative effects against various cancer cell lines, with mechanisms of action involving the modulation of oxidative stress pathways. These findings suggest potential therapeutic applications that warrant further investigation through preclinical studies.

The compound's physicochemical properties have also been a subject of recent research. Advanced computational modeling studies have provided insights into its conformational preferences and electronic structure, which are crucial for understanding its reactivity and interactions with biological targets. These theoretical studies complement experimental findings and guide the rational design of more effective derivatives.

From a pharmaceutical development perspective, recent work has addressed the challenges associated with the formulation and delivery of Methyl 8-iodonaphthalene-2-acetate-derived drugs. Novel nanoparticle-based delivery systems have been investigated to enhance the bioavailability and target specificity of these compounds, potentially overcoming limitations observed in early-stage development.

In conclusion, Methyl 8-iodonaphthalene-2-acetate (CAS: 1261470-91-0) continues to be a compound of substantial interest in chemical biology and pharmaceutical research. Its dual role as a versatile synthetic intermediate and a potential source of bioactive molecules positions it as a valuable asset in drug discovery programs. Future research directions may focus on expanding its applications in targeted therapy development and exploring its potential in combination treatments. The compound's ongoing investigation underscores the importance of fundamental chemical building blocks in advancing biomedical research and therapeutic innovation.